[3-(3-Nitrophenyl)-1-bicyclo[1.1.1]pentanyl]methanol

• IUPAC Name: [3-(3-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• InChI: InChI=1S/C12H13NO3/c14-8-11-5-12(6-11,7-11)9-2-1-3-10(4-9)13(15)16/h1-4,14H,5-8H2
• InChI Key: WHCNYVWNUJBMDO-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C3=CC(=CC=C3)[N+](=O)[O-])CO
• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol

Description

[3-(3-Nitrophenyl)-1-bicyclo[1.1.1]pentanyl]methanol, also known as NBMPR, is a potent inhibitor of nucleoside transporters. It has been widely used in scientific research to study the mechanism of action of nucleoside transporters and their role in various physiological and biochemical processes.

Mechanism of Action

[3-(3-Nitrophenyl)-1-bicyclo[1.1.1]pentanyl]methanol inhibits the uptake of nucleosides and nucleoside analogs by binding to the nucleoside transporter and preventing their transport across the cell membrane. This results in the accumulation of nucleosides outside the cell and the inhibition of DNA synthesis and cell proliferation.
Biochemical and Physiological Effects:
The inhibition of nucleoside transport by [3-(3-Nitrophenyl)-1-bicyclo[1.1.1]pentanyl]methanol has been shown to have various biochemical and physiological effects. It can lead to the accumulation of toxic nucleoside analogs in cancer cells, resulting in cell death. It can also affect the immune system by inhibiting the uptake of nucleosides by immune cells and reducing their proliferation and function.

Advantages and Limitations for Lab Experiments

One of the major advantages of using [3-(3-Nitrophenyl)-1-bicyclo[1.1.1]pentanyl]methanol in lab experiments is its high potency and specificity for nucleoside transporters. This allows for the selective inhibition of nucleoside transport without affecting other cellular processes. However, one limitation is its potential toxicity and side effects, which can affect the interpretation of experimental results.

Future Directions

There are several future directions for the use of [3-(3-Nitrophenyl)-1-bicyclo[1.1.1]pentanyl]methanol in scientific research. One area of interest is the development of new anticancer drugs that target nucleoside transporters. Another direction is the study of the role of nucleoside transporters in immune system function and the development of new immunomodulatory drugs. Additionally, the use of [3-(3-Nitrophenyl)-1-bicyclo[1.1.1]pentanyl]methanol in combination with other drugs or therapies may provide new insights into the mechanisms of drug resistance and the development of more effective treatment strategies.

Synthesis Methods

The synthesis of [3-(3-Nitrophenyl)-1-bicyclo[1.1.1]pentanyl]methanol involves the reaction of 3-nitrobenzyl chloride with bicyclo[1.1.1]pentane in the presence of sodium hydride to form 3-(3-nitrophenyl)-1-bicyclo[1.1.1]pentane. This compound is then converted to [3-(3-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]methanol by reacting with methanol in the presence of hydrochloric acid.

Scientific Research Applications

[3-(3-Nitrophenyl)-1-bicyclo[1.1.1]pentanyl]methanol has been extensively used in scientific research to study the mechanism of action of nucleoside transporters. It has been shown to inhibit the uptake of nucleosides and nucleoside analogs in various cell types, including cancer cells. This has led to its use in cancer research to study the role of nucleoside transporters in drug resistance and the development of new anticancer drugs.